Cas no 216011-55-1 (15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene)

• Product Name: 15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene
• CAS No: 216011-55-1
• Molecular Formula: C₂₀H₃₀O₂
• Molecular Weight: 302.45100
• MDL: MFCD20260736
• CID: 837043
• PubChem ID: 10566305

15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene Properties

Names and Identifiers

• 15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene
• (1S)-1-(3-Furyl)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedeca hydro-1-naphthalenyl]ethanol
• 15,16-Epoxy-12-hydroxylabda-8(17),13(16),14-triene
• (5S,9S,10S)-15,16-epoxy-12-hydroxy-labda-8(17)-13(16),14-triene
• 15,16-dithia-5,10-diazahexaphene
• 15,16-Dithia-5,10-diazanaphtho< 2,3-a> benzo< c> anthracen
• Benzo[a][1,4]benzothiazino[3,2-c]phenothiazine
• Benzo[a]benzo[5,6]
• benzo[a]benzo[5,6][1,4]thiazino[3,2-c]phenothiazine
• Benzo< a> < 1,4> benzothiazino< 3,2-c> phenothiazine
• CTK1A2621
• Oprea1_246727
• [ "" ]
• (1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(furan-3-yl)ethanol
• CS-0148880
• FS-9568
• (1S)-2-[(1S,4AS,8AS)-5,5,8A-TRIMETHYL-2-METHYLIDENE-HEXAHYDRO-1H-NAPHTHALEN-1-YL]-1-(FURAN-3-YL)ETHANOL
• AKOS040760946
• DA-49105
• 216011-55-1
• HY-N8666

• MDL： MFCD20260736
• InChIKey： HJODEDKXJPYIBN-CGBFIWBNSA-N
• Inchi： InChI=1S/C20H30O2/c1-14-6-7-18-19(2,3)9-5-10-20(18,4)16(14)12-17(21)15-8-11-22-13-15/h8,11,13,16-18,21H,1,5-7,9-10,12H2,2-4H3/t16-,17-,18-,20+/m0/s1
• SMILES： O[C@H](c1ccoc1)C[C@H]2\C(=C)CC[C@H]3C(C)(C)CCC[C@]23C

Computed Properties

• Exact Mass: 302.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 302.224580195g/mol
• Heavy Atom Count: 22
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• LogP: 5.50190
• PSA: 33.37000
• Boiling Point: 328.6±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 152.5±18.7 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids